Cas no 81741-99-3 (Methyl 4-amino-5-ethyl-3-thiophenecarboxylate)

• Product Name: Methyl 4-amino-5-ethyl-3-thiophenecarboxylate
• CAS No: 81741-99-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 987050
• PubChem ID: 133753
• Update Time: 2025-04-20

Methyl 4-amino-5-ethyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-ethyl-3-thiophenecarboxylate
• methyl 4-amino-5-ethylthiophene-3-carboxylate
• 81741-99-3
• 2MM80KQN4J
• starbld0002383
• UNII-2MM80KQN4J
• CS-0026894
• Ro-22-0654
• 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester
• HY-105900
• Ro 22-0654
• SCHEMBL3199571
• AKOS040749321
• AMINO-5-ETHYL-3-THIOPHENE-CARBOXYLIC ACID METHYL ESTER, 4-
• DTXSID50231307
• 4-Amino-5-ethyl-3-thiophenecarboxylic acid methyl ester

• Inchi： 1S/C8H11NO2S/c1-3-6-7(9)5(4-12-6)8(10)11-2/h4H,3,9H2,1-2H3
• InChI Key： DFTUDTYQWOYUKT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1CC)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų